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Compound of Interest

Compound Name: PSB-0739

Cat. No.: B10772090

Audience: Researchers, scientists, and drug development professionals.

Introduction

PSB-0739 is a potent and highly selective, non-nucleotide competitive antagonist of the P2Y12
receptor, with a Ki value of 24.9 nM.[1][2] The P2Y12 receptor, a G protein-coupled receptor
(GPCR) primarily coupled to Gi proteins, plays a critical role in ADP-mediated platelet
aggregation and has been implicated in pain signaling and microglial activity.[3][4] Unlike
prodrugs such as clopidogrel, PSB-0739 does not require metabolic activation to exert its
inhibitory effects.[5] These characteristics make it a valuable tool for in vitro and in vivo studies
of P2Y12 receptor function in thrombosis, inflammation, and neuropathic pain.[3][6]

This document provides detailed protocols for the preparation, storage, and handling of PSB-
0739 stock solutions for research applications.

Physicochemical Properties and Solubility

A summary of the key properties of PSB-0739 is presented below. Researchers should always
refer to the batch-specific data on the Certificate of Analysis (CoA) provided by the supplier, as
values like molecular weight can vary due to hydration.[5]
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Property

Value

Reference

Chemical Name

1-Amino-9,10-dihydro-9,10-

dioxo-4-[[4-(phenylamino)-3-

sulfophenyl]lamino]-2-
anthracenesulfonic acid

sodium salt

[5]

Molecular Formula

C26H17N3Na20sS2

[1]5]

Molecular Weight (M.Wt)

~609.54 g/mol (Varies by
batch)

[1]5]

CAS Number 1052087-90-7 [2]
Solid; Green to dark green
Appearance [1]12]
powder
Purity >95% (HPLC) [5]
o o ) 24.9 nM for human P2Y12
Binding Affinity (Ki) [11[2]

receptor

Solubility (Water)

Up to 25 mM (15.24 mg/mL)

[5]

Solubility (DMSO)

Up to 10 mM

[1]

P2Y12 Receptor Signaling Pathway

PSB-0739 acts by blocking the P2Y12 receptor, thereby inhibiting the downstream signaling

cascade initiated by its endogenous ligand, adenosine diphosphate (ADP).
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Caption: P2Y12 receptor signaling pathway and inhibition by PSB-0739.

Experimental Protocols

4.1. Materials and Equipment

+ PSB-0739 solid powder

+ Dimethyl sulfoxide (DMSO), anhydrous
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Nuclease-free water or sterile phosphate-buffered saline (PBS)
Calibrated analytical balance

Vortex mixer

Sonicator (water bath)

Sterile microcentrifuge tubes or vials

Pipettes and sterile filter tips

0.22 um syringe filter (for aqueous solutions)

4.2. Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

DMSO is a common solvent for creating high-concentration stock solutions that can be stored

at low tem peratures.

Pre-warm DMSO: Bring the anhydrous DMSO to room temperature before opening to
prevent moisture absorption.

Weigh PSB-0739: On a calibrated analytical balance, carefully weigh out the desired amount
of PSB-0739 powder. For example, to prepare 1 mL of a 10 mM stock, weigh out 0.6095 mg
(using M.Wt = 609.54 g/mol ).

o Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x M.Wt (
g/mol ) x 1000 (mg/qg)

o Mass =0.001 L x 0.010 mol/L x 609.54 g/mol x 1000 = 0.6095 mg

Dissolve the Compound: Add the calculated volume of DMSO to the vial containing the PSB-
0739 powder. For the example above, add 100 pL of DMSO to 0.6095 mg of PSB-0739.

Ensure Complete Solubilization: Vortex the solution thoroughly for 1-2 minutes. If necessary,
briefly sonicate the vial in a water bath to ensure the compound is fully dissolved.
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» Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C.

4.3. Protocol 2: Preparation of a 25 mM Stock Solution in Water

PSB-0739 is soluble in water, which is ideal for experiments where DMSO may interfere with
the assay.

* Weigh PSB-0739: Weigh the desired amount of PSB-0739 powder. For example, to prepare
1 mL of a 25 mM stock solution, weigh 15.24 mg.

o Add Solvent: Add the appropriate volume of nuclease-free water (or sterile PBS) to the
powder.

o Promote Dissolution: Vortex the solution vigorously. Complete dissolution may require
assistance. Use of an ultrasonic water bath is recommended to facilitate solubilization.[2]

o Sterilization (Critical): Once fully dissolved, filter the aqueous stock solution through a 0.22
pum syringe filter into a sterile tube.[2] This is crucial to remove any potential microbial
contamination.

o Aliquot and Store: Dispense into single-use aliquots and store at -20°C or -80°C. Aqueous
solutions are more susceptible to degradation and contamination, so proper handling is
essential.

Stock Solution Preparation Workflow

The following diagram outlines the general workflow for preparing a stock solution of PSB-
0739.
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Caption: General workflow for PSB-0739 stock solution preparation.
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Storage and Handling

Proper storage is critical to maintain the stability and activity of PSB-0739.

e Solid Compound: The solid powder should be stored desiccated at room temperature.[5]
Some suppliers recommend storage at 0-4°C for the short term or -20°C for the long term.[7]
Always follow the supplier's specific recommendations.

e Stock Solutions:

o Store stock solutions in tightly sealed vials to prevent solvent evaporation and moisture
absorption.

o For optimal stability, store aliquots at -80°C for up to 6 months or at -20°C for up to 1
month.[2]

o Avoid repeated freeze-thaw cycles, which can degrade the compound. Using single-use
aliquots is strongly recommended.

o Working Dilutions: Prepare working dilutions from the stock solution immediately before use.
Do not store dilute aqueous solutions for extended periods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparing PSB-0739
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10772090#preparing-psb-0739-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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